Cas no 2344679-00-9 (Methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate)

• Product Name: Methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate
• CAS No: 2344679-00-9
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 6545479
• PubChem ID: 139022680
• Update Time: 2025-07-19

Methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate
• 2344679-00-9
• EN300-7356791
• Methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate

• Inchi： 1S/C10H12ClNO2/c1-14-10(13)9(12)8-4-2-7(6-11)3-5-8/h2-5,9H,6,12H2,1H3
• InChI Key： POQAPLPFIJKHCQ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C(C(=O)OC)N

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate

Methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate (CAS No. 2344679-00-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate, identified by its CAS number 2344679-00-9, is a significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a bifunctional moiety with both an amino group and a chloromethyl substituent, make it highly versatile for further chemical modifications.

The molecular structure of Methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate consists of an acetic acid ester backbone substituted with a phenyl ring at the alpha position, which is further functionalized with a chloromethyl group. This arrangement provides multiple sites for chemical reactions, enabling the synthesis of complex derivatives with tailored biological activities. The presence of the amino group allows for amide bond formation, while the chloromethyl group is conducive to nucleophilic addition reactions, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that modulate neurotransmitter systems and inflammatory pathways. Methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate has emerged as a key intermediate in the synthesis of potential drugs targeting conditions such as depression, anxiety, and chronic pain. Its ability to undergo selective modifications has allowed researchers to explore diverse pharmacophores, leading to the discovery of several promising lead compounds.

One of the most notable applications of this compound is in the development of serotonin receptor modulators. Serotonin (5-hydroxytryptamine, 5-HT) receptors play a critical role in regulating mood, cognition, and pain perception. Researchers have utilized Methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate to synthesize analogs that exhibit selective binding to specific serotonin receptor subtypes. These analogs have shown potential in treating neurological disorders by enhancing or inhibiting serotonin signaling.

Furthermore, the compound has found utility in the synthesis of anti-inflammatory agents. Chronic inflammation is implicated in numerous diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. By leveraging the reactive chloromethyl group in Methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate, chemists have been able to develop molecules that inhibit key inflammatory enzymes and pathways. Preliminary studies suggest that derivatives of this compound exhibit significant anti-inflammatory activity in preclinical models.

The versatility of Methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate extends beyond its role as an intermediate in drug synthesis. It has also been employed in material science applications, particularly in the development of advanced polymers and coatings. The reactive functional groups present in its structure allow for cross-linking and polymerization reactions, resulting in materials with enhanced mechanical and chemical properties.

In conclusion, Methyl 2-amino-2-[4-(chloromethyl)phenyl]acetate (CAS No. 2344679-00-9) is a multifaceted compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features enable the synthesis of diverse bioactive molecules, making it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in modern chemical synthesis is likely to grow even further.